Cas no 2680741-71-1 (ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 2680741-71-1
• MF: C₁₈H₂₁ClN₂O₅S
• MW: 412.887742757797
• CID: 5623061
• PubChem ID: 165925631
• Update Time: 2025-09-23

ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[(benzyloxy)carbonyl](2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• 2680741-71-1
• EN300-28303711
• ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate

• Inchi： 1S/C18H21ClN2O5S/c1-3-25-16(22)15-14(11-19)20-17(27-15)21(9-10-24-2)18(23)26-12-13-7-5-4-6-8-13/h4-8H,3,9-12H2,1-2H3
• InChI Key： GPMDEYBGOOHMPB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OCC)SC(=N1)N(C(=O)OCC1C=CC=CC=1)CCOC

Computed Properties

• Exact Mass: 412.0859706g/mol
• Monoisotopic Mass: 412.0859706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 106Ų

Additional information on ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate

Introduction to Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate (CAS No. 2680741-71-1)

Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate, a compound with the CAS number 2680741-71-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense study for researchers aiming to uncover novel therapeutic agents.

The molecular structure of Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate features a central thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. The presence of multiple substituents such as the benzyloxy carbonyl group and the 2-methoxyethyl amino group introduces unique chemical properties that can influence its biological activity. Specifically, the benzyloxy carbonyl group is often employed in peptide synthesis and can serve as a protecting group for amine functionalities. The 2-methoxyethyl amino group, on the other hand, may contribute to the compound's solubility and interaction with biological targets.

The chloromethyl group at the 4-position of the thiazole ring adds another layer of complexity, providing a site for further functionalization or reaction with other molecules. This particular arrangement has been explored in various research studies aiming to develop compounds with enhanced pharmacological properties. For instance, thiazole derivatives have shown promise in the treatment of infectious diseases, inflammation, and even cancer due to their ability to modulate biological pathways involving enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the behavior of such complex molecules with greater accuracy. These tools have been instrumental in understanding how Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate interacts with biological targets at the molecular level. Studies indicate that the compound may exhibit inhibitory effects on certain enzymes by binding to their active sites and blocking substrate access. This mechanism has been observed in various drug candidates that have successfully transitioned from laboratory research to clinical trials.

The synthesis of Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The use of specialized reagents and catalysts ensures the formation of the desired product with high yield and purity. Researchers have reported successful syntheses using palladium-catalyzed cross-coupling reactions, which are widely employed in modern organic synthesis due to their efficiency and versatility.

In terms of biological activity, preliminary studies on Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate have revealed intriguing properties that warrant further investigation. For example, its interaction with certain protein kinases has been observed to modulate signaling pathways involved in cell growth and differentiation. These findings align with the broader trend in drug discovery where thiazole derivatives are being explored as potential candidates for treating various diseases.

The compound's solubility profile is another critical factor that influences its pharmaceutical applicability. Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate exhibits moderate solubility in both polar and non-polar solvents, making it suitable for formulation into diverse pharmaceutical forms such as tablets, capsules, or injectables. This property is particularly important for ensuring effective drug delivery and absorption in vivo.

Future research directions for Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate include exploring its efficacy in preclinical models and evaluating its safety profile through toxicological studies. These steps are essential before moving into human clinical trials, where the compound's therapeutic potential can be fully assessed. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive these studies forward, leveraging shared expertise and resources.

The impact of this research extends beyond mere academic curiosity; it holds promise for addressing unmet medical needs by providing new therapeutic options for patients suffering from various conditions. The development of novel compounds like Ethyl 2-{(benzyloxy)carbonyl(2-methoxyethyl)amino}-4-(chloromethyl)-1,3-thiazole-5-carboxylate underscores the importance of continued investment in pharmaceutical research and innovation.